Cas no 1443342-84-4 (Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate)

• Product Name: Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate
• CAS No: 1443342-84-4
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 5691125
• PubChem ID: 91657495
• Update Time: 2026-03-11

Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• A908638
• 1443342-84-4
• Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate
• Ethyl 2-(3-iso-propylphenyl)sulfanyl-2-oxo-acetate
• Ethyl2-((3-isopropylphenyl)thio)-2-oxoacetate

• MDL： MFCD15145764
• Inchi： 1S/C13H16O3S/c1-4-16-12(14)13(15)17-11-7-5-6-10(8-11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： LXAVHLGIYXMBGP-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)=O)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 252.08201554g/mol
• Monoisotopic Mass: 252.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.7Ų

Additional information on Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate

Comprehensive Overview of Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate (CAS No. 1443342-84-4)

Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate (CAS No. 1443342-84-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique thioester and oxoacetate functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, which includes an isopropylphenyl moiety, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are particularly interested in its role as a precursor for biologically active molecules, which aligns with the growing trend of targeted drug delivery systems. The compound’s CAS No. 1443342-84-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate is its compatibility with catalytic reactions, making it a valuable tool for organic synthesis. Its thioether linkage and ester group provide multiple sites for chemical modification, enabling the creation of diverse derivatives. This flexibility is crucial for industries focusing on custom synthesis and molecular optimization, addressing the need for tailored solutions in R&D pipelines.

The compound’s stability under various conditions has also made it a subject of interest in process chemistry. With the rise of automated synthesis platforms, Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate is often highlighted in discussions about scalable production and cost-effective manufacturing. These topics resonate with industry professionals seeking to balance efficiency and quality in large-scale operations.

From an environmental perspective, the synthesis and application of Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate align with the principles of atom economy and waste reduction. As regulatory frameworks tighten around chemical safety, this compound’s well-documented profile and low toxicity make it a preferred choice for sustainable chemistry initiatives. Its CAS No. 1443342-84-4 is often referenced in compliance reports and environmental impact assessments.

In the context of drug development, Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate has been explored for its potential in designing enzyme inhibitors and receptor modulators. The isopropylphenyl group, in particular, is known to enhance lipophilicity, a critical factor in bioavailability optimization. These attributes are frequently discussed in forums and publications focused on medicinal chemistry and pharmacokinetics.

Another area of growing interest is the compound’s utility in material science. Its ability to form stable intermediates during polymerization processes has sparked research into advanced polymers and functional coatings. This aligns with the broader industry shift toward high-performance materials for electronics, packaging, and other applications.

In summary, Ethyl 2-((3-isopropylphenyl)thio)-2-oxoacetate (CAS No. 1443342-84-4) represents a multifaceted compound with broad applicability across pharmaceutical, agrochemical, and material science domains. Its unique structural features, combined with its compatibility with modern synthetic techniques, position it as a valuable asset in innovative research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation chemistry.